Cas no 2803861-65-4 ({[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride)

• Product Name: {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
• CAS No: 2803861-65-4
• MF: C₉H₁₀ClF₄N
• MW: 243.629015445709
• CID: 6058796
• PubChem ID: 165671322
• Update Time: 2025-10-30

{[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
• 2803861-65-4
• EN300-37452985
• {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride

• Inchi： 1S/C9H9F4N.ClH/c1-14-5-6-2-3-7(4-8(6)10)9(11,12)13;/h2-4,14H,5H2,1H3;1H
• InChI Key： VZTVETUONGMCHG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C(F)(F)F)C=CC=1CNC

Computed Properties

• Exact Mass: 243.0437897g/mol
• Monoisotopic Mass: 243.0437897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride

Introduction to {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2803861-65-4)

Compound {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride, identified by its CAS number 2803861-65-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit unique chemical and biological properties, making it a subject of considerable interest among scientists and researchers.

The structural framework of this molecule incorporates a fluorinated aromatic ring system, which is a common feature in many modern pharmaceutical agents. The presence of both fluoro and trifluoromethyl substituents enhances the lipophilicity and metabolic stability of the compound, attributes that are highly valued in drug design. These modifications contribute to improved pharmacokinetic profiles, which are essential for the efficacy and safety of therapeutic agents.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity. The amine functional group in the molecule, specifically the N-methylated amine moiety, plays a crucial role in modulating its interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and agonists targeting various enzyme systems and receptors.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability during storage and transportation. These characteristics make it a versatile intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This potential has sparked interest in exploring its therapeutic applications, particularly in conditions where inflammation plays a significant role.

The compound's mechanism of action is still under investigation, but preliminary data indicate that it may interact with specific protein targets through non-covalent bonds. The fluorine atoms, known for their ability to influence electronic properties, could be key players in modulating these interactions. Further experimental validation is required to elucidate the precise molecular interactions and downstream effects.

One of the most exciting aspects of this research is the potential for structure-activity relationship (SAR) studies. By systematically modifying various parts of the molecular structure, researchers can gain insights into which functional groups are most critical for biological activity. This approach has been instrumental in optimizing drug candidates throughout pharmaceutical history.

The synthesis of {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core efficiently. These methods are well-suited for producing fluorinated derivatives due to their ability to handle delicate functional groups without degradation.

In addition to its pharmaceutical potential, this compound has shown promise as a building block for more complex molecules. Its unique structural features make it an attractive candidate for library synthesis programs aimed at discovering novel bioactive entities. Such libraries are invaluable resources for high-throughput screening campaigns, allowing researchers to identify lead compounds rapidly.

The safety profile of {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is currently being evaluated through preclinical studies. These investigations focus on assessing toxicity, pharmacokinetics, and potential side effects. Comprehensive toxicological assessments are essential before any consideration for clinical trials can be made.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Their incorporation into drug molecules often leads to improved pharmacological properties, including enhanced binding affinity and prolonged half-life. The trifluoromethyl group, in particular, is known for its ability to increase metabolic stability by resisting oxidative degradation.

Ongoing research efforts are exploring new synthetic routes to produce fluorinated intermediates more efficiently and sustainably. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Such initiatives align with broader industry goals to develop more sustainable pharmaceutical manufacturing practices.

The future prospects for {[2-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride look promising as more data becomes available from ongoing studies. Its unique structural features and demonstrated potential make it a valuable asset in the quest for new therapeutic agents. As research continues, we can expect further insights into its biological activity and possible applications across multiple therapeutic areas.